Cas no 2377005-17-7 ((3S,4R)-1,1-dioxo-4-pyrrolidin-1-ylthiolan-3-ol)

• Product Name: (3S,4R)-1,1-dioxo-4-pyrrolidin-1-ylthiolan-3-ol
• CAS No: 2377005-17-7
• MF: C₈H₁₅NO₃S
• MW: 205.274601221085
• CID: 6369651
• PubChem ID: 7137539
• Update Time: 2025-05-20

(3S,4R)-1,1-dioxo-4-pyrrolidin-1-ylthiolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 2377005-17-7
• (3S,4R)-1,1-dioxo-4-pyrrolidin-1-ylthiolan-3-ol
• rac-(3R,4S)-3-hydroxy-4-(pyrrolidin-1-yl)-1lambda6-thiolane-1,1-dione
• EN300-7445529

• Inchi： 1S/C8H15NO3S/c10-8-6-13(11,12)5-7(8)9-3-1-2-4-9/h7-8,10H,1-6H2/t7-,8+/m0/s1
• InChI Key： AWVQGXRYOLGULJ-JGVFFNPUSA-N
• SMILES： S1(C[C@H]([C@H](C1)N1CCCC1)O)(=O)=O

Computed Properties

• Exact Mass: 205.07726451g/mol
• Monoisotopic Mass: 205.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 66Ų

Additional information on (3S,4R)-1,1-dioxo-4-pyrrolidin-1-ylthiolan-3-ol

Compound CAS No. 2377005-17-7: (3S,4R)-1,1-Dioxo-4-pyrrolidin-1-ylthiolan-3-ol

The compound with CAS No. 2377005-17-7, commonly referred to as (3S,4R)-1,1-dioxo-4-pyrrolidin-1-ylthiolan-3-ol, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, which contribute to its versatile applications. Recent studies have highlighted its role in drug design and material science, making it a subject of intense research interest.

Thiolane derivatives like this compound are known for their stability and reactivity under specific conditions. The pyrrolidine ring present in the molecule adds to its structural complexity and functional versatility. Researchers have explored the synthesis of this compound through various methods, including multi-component reactions and enzymatic catalysis. These methods not only enhance the efficiency of production but also pave the way for large-scale manufacturing in industries such as pharmaceuticals and agrochemicals.

The stereochemistry of (3S,4R)-1,1-dioxo-4-pyrrolidin-1-ylthiolan-3-ol plays a crucial role in determining its biological activity. Recent findings suggest that this compound exhibits selective binding to certain receptors, making it a promising candidate for drug development. For instance, studies have shown its potential as an antagonist for G-protein coupled receptors (GPCRs), which are implicated in various diseases such as hypertension and neurodegenerative disorders.

In addition to its pharmacological applications, this compound has shown promise in material science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of novel coordination polymers and metalloorganic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

The synthesis of (3S,4R)-1,1-dioxo-4-pyrrolidin-1-ylthiolan-3-ol involves a series of carefully controlled reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels. For example, the use of chiral catalysts has enabled the selective formation of the desired stereoisomer, ensuring the quality of the final product.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's properties. Molecular docking studies have provided insights into its interaction with biological targets at the atomic level. This information is invaluable for designing more potent and selective drugs based on this scaffold.

In conclusion, (3S,4R)-1,1-dioxo-4-pyrrolidin-1-ylthiolan-3_ol represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable asset in both academic research and industrial development. As research continues to uncover new aspects of its properties and applications, this compound is poised to make significant contributions to the advancement of science and technology.